Cas no 845639-88-5 (4-oxo-3H,4H-pyrido3,4-dpyrimidine-6-carboxylic Acid)

• Product Name: 4-oxo-3H,4H-pyrido3,4-dpyrimidine-6-carboxylic Acid
• CAS No: 845639-88-5
• MF: C₈H₅N₃O₃
• MW: 191.143601179123
• CID: 3519004
• PubChem ID: 136277052
• Update Time: 2025-09-23

4-oxo-3H,4H-pyrido3,4-dpyrimidine-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• PYRIDO[3,4-D]PYRIMIDINE-6-CARBOXYLIC ACID, 1,4-DIHYDRO-4-OXO-
• 4-oxo-3H,4H-pyrido[3,4-d]pyrimidine-6-carboxylic Acid
• Pyrido[3,4-d]pyrimidine-6-carboxylic acid, 3,4-dihydro-4-oxo-
• 4-oxo-3H-pyrido[3,4-d]pyrimidine-6-carboxylic acid
• VIB63988
• 4-oxo-3H,4H-pyrido[3,4-d]pyrimidine-6-carboxylicacid
• SCHEMBL6364136
• EN300-151756
• AKOS026290626
• 4-oxo-3H,4H-pyrido(3,4-d)pyrimidine-6-carboxylic acid
• Z1262556833
• 845639-88-5
• 958-675-0
• 4-oxo-3H,4H-pyrido3,4-dpyrimidine-6-carboxylic Acid

• Inchi： 1S/C8H5N3O3/c12-7-4-1-5(8(13)14)9-2-6(4)10-3-11-7/h1-3H,(H,13,14)(H,10,11,12)
• InChI Key： QLHOWKLZVNAPAZ-UHFFFAOYSA-N
• SMILES： C1NC(=O)C2C=C(C(O)=O)N=CC=2N=1

Computed Properties

• Exact Mass: 191.03309103Da
• Monoisotopic Mass: 191.03309103Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 91.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[3,4-d]pyrimidines